Cas no 1226443-36-2 (2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide)

2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide structure
1226443-36-2 structure
Product Name:2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
CAS No:1226443-36-2
MF:C14H18N2O2
MW:246.304923534393
CID:5827791
PubChem ID:49670821
Update Time:2024-01-16

2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-N-(3-pyrrol-1-ylpropyl)furan-3-carboxamide
    • 2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
    • 1226443-36-2
    • VU0528218-1
    • F5937-0197
    • N-(3-(1H-pyrrol-1-yl)propyl)-2,5-dimethylfuran-3-carboxamide
    • AKOS024527611
    • Inchi: 1S/C14H18N2O2/c1-11-10-13(12(2)18-11)14(17)15-6-5-9-16-7-3-4-8-16/h3-4,7-8,10H,5-6,9H2,1-2H3,(H,15,17)
    • InChI Key: FYZKKNHEOLAPSL-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NCCCN2C=CC=C2)=O)=C1C

Computed Properties

  • Exact Mass: 246.136827821g/mol
  • Monoisotopic Mass: 246.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.2Ų

2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5937-0197-2μmol
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
2μmol
$57.0 2023-09-09
Life Chemicals
F5937-0197-5μmol
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
5μmol
$63.0 2023-09-09
Life Chemicals
F5937-0197-10μmol
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
10μmol
$69.0 2023-09-09
Life Chemicals
F5937-0197-20μmol
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
20μmol
$79.0 2023-09-09
Life Chemicals
F5937-0197-1mg
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
1mg
$54.0 2023-09-09
Life Chemicals
F5937-0197-2mg
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
2mg
$59.0 2023-09-09
Life Chemicals
F5937-0197-3mg
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
3mg
$63.0 2023-09-09
Life Chemicals
F5937-0197-4mg
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
4mg
$66.0 2023-09-09
Life Chemicals
F5937-0197-5mg
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
5mg
$69.0 2023-09-09
Life Chemicals
F5937-0197-10mg
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
1226443-36-2
10mg
$79.0 2023-09-09
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent